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Compound of Interest

Compound Name: Nav1.8-IN-4

Cat. No.: B8522954

Essential Safety and Handling Guide for Nav1.8-IN-4

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Nav1.8-IN-4. The following procedures are designed
to ensure the safe handling, use, and disposal of this potent research compound.

Personal Protective Equipment (PPE)

When handling Nav1.8-IN-4, it is imperative to use appropriate personal protective equipment
to minimize exposure and ensure personal safety. The following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield should be worn at all times to
protect from splashes or airborne particles.

» Hand Protection: Chemically resistant gloves (e.qg., nitrile) are required. Inspect gloves for
any tears or punctures before use and change them frequently, especially if they become
contaminated.

o Body Protection: A laboratory coat must be worn to protect the skin and clothing. For
procedures with a higher risk of splashes or spills, consider using a chemically resistant
apron over the lab coat.

o Respiratory Protection: Handling of the solid compound or any procedure that may generate
dust or aerosols should be conducted in a certified chemical fume hood or a ventilated
enclosure to avoid inhalation.
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Quantitative Data Summary

The following table summarizes key quantitative information for Nav1.8-IN-4.

Property Value Source

~INVALID-LINK--[1], --

CAS Number 1620846-16-3
INVALID-LINK--[2]
Purity >99.00% --INVALID-LINK--[2]
--INVALID-LINK--[1], --
ICs0 0.014 uM (for Nav1.8 channel)
INVALID-LINK--[2]
) -80°C for 6 months; -20°C for 1
Storage (Stock Solution) --INVALID-LINK--[1]

month

Operational and Disposal Plan

Adherence to the following step-by-step procedures is critical for the safe handling and
disposal of Nav1.8-IN-4.

Receiving and Storage

« Inspection: Upon receipt, visually inspect the container for any damage or leaks.

 Verification: Confirm that the compound name and CAS number on the label match the
order.

o Storage: Store the compound in a cool, dry, and dark place. For long-term stability of stock
solutions, store at -80°C. For short-term storage (up to one month), -20°C is acceptable.[1]

Handling and Preparation of Solutions

o Designated Area: All handling of Nav1.8-IN-4, especially in its solid form, must be performed
in a designated area, such as a chemical fume hood, to control exposure.

» Weighing: When weighing the solid compound, use a balance inside a ventilated enclosure
to prevent the dispersion of dust.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b8522954?utm_src=pdf-body
https://www.medchemexpress.com/nav1-8-in-4.html
https://www.glpbio.com/nav1-8-in-4.html
https://www.glpbio.com/nav1-8-in-4.html
https://www.medchemexpress.com/nav1-8-in-4.html
https://www.glpbio.com/nav1-8-in-4.html
https://www.medchemexpress.com/nav1-8-in-4.html
https://www.benchchem.com/product/b8522954?utm_src=pdf-body
https://www.medchemexpress.com/nav1-8-in-4.html
https://www.benchchem.com/product/b8522954?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8522954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Dissolving: To prepare a stock solution, add the appropriate solvent (e.g., DMSO) to the vial
containing the compound. Ensure the container is securely capped and mix thoroughly until
the solid is completely dissolved.

o Labeling: Clearly label all solutions with the compound name, concentration, solvent, and
date of preparation.

Experimental Use

o Controlled Environment: Conduct all experiments involving Nav1.8-IN-4 in a well-ventilated
area.

» Avoid Contamination: Use dedicated laboratory equipment (e.g., pipettes, tubes) when
working with this compound to prevent cross-contamination.

o Spill Management: In the event of a spill, immediately alert others in the vicinity. Wearing
appropriate PPE, contain the spill with an absorbent material. Clean the area with a suitable
decontaminating agent and dispose of all contaminated materials as hazardous waste.

Disposal Plan

Proper disposal of Nav1.8-IN-4 and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Waste Segregation: Segregate all waste contaminated with Nav1.8-IN-4 from general
laboratory waste. This includes unused solutions, contaminated consumables (e.g., pipette
tips, gloves, paper towels), and empty containers.

» Waste Containers: Collect all hazardous waste in clearly labeled, sealed, and chemically
compatible containers.

» Disposal Protocol: Dispose of all Nav1.8-IN-4 waste through your institution's hazardous
waste management program. Do not pour solutions down the drain or discard solid waste in
the regular trash.[3]

Visual Workflow for Safe Handling
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The following diagram illustrates the key steps and decision points for the safe handling of

Nav1.8-IN-4.

Safe Handling Workflow for Nav1.8-IN-4
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Nav1.8-IN-4 from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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